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Compound of Interest

Compound Name: 6-Fluorohexanal

Cat. No.: B1655487

Essential Safety and Handling Guide for 6-
Fluorohexanal

Disclaimer: A specific Safety Data Sheet (SDS) for 6-Fluorohexanal was not readily available.
The following guidance is based on general safety protocols for handling aldehydes and
fluorinated organic compounds in a laboratory setting. It is imperative to consult a certified
safety professional and the specific SDS for the compound once obtained before commencing
any work.

This document provides essential safety and logistical information for researchers, scientists,
and drug development professionals handling 6-Fluorohexanal. The focus is on providing
immediate, procedural guidance for safe operations and disposal.

l. Operational Plan: Safe Handling of 6-
Fluorohexanal

This section outlines the step-by-step procedure for safely handling 6-Fluorohexanal in a
laboratory environment.

1. Pre-Handling Preparation:

o Hazard Assessment: Before any handling, conduct a thorough risk assessment for the
planned experiment.
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Information Review: Review all available safety information, including this guide and any
internal laboratory safety protocols.

Emergency Equipment Check: Ensure that the safety shower, eyewash station, and fire
extinguisher are accessible and in good working order.

Fume Hood Verification: All handling of 6-Fluorohexanal must be performed in a certified
chemical fume hood. Verify the fume hood's functionality before starting.

Spill Kit: Have a chemical spill kit rated for aldehydes and organic solvents readily available.
. Personal Protective Equipment (PPE):

Appropriate PPE is mandatory to prevent skin and eye contact, and inhalation of vapors.[1]
[2][3][4][5] The minimum required PPE is outlined in the table below.

. Handling Procedure:

Transportation: Transport 6-Fluorohexanal in a sealed, properly labeled, and chemically
resistant secondary container.

In the Fume Hood:

o

Place absorbent, disposable bench paper on the work surface.

o

Only handle the required amount of the chemical.

[¢]

Keep the container sealed when not in use.

[¢]

Use compatible labware (e.g., glass, PTFE).

o

Avoid creating aerosols.
Post-Handling:
o Wipe down the work area in the fume hood with an appropriate solvent.

o Properly dispose of all contaminated materials (see Disposal Plan).
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o Wash hands thoroughly with soap and water after removing gloves.[6]
. Emergency Procedures:

Inhalation: Move the affected person to fresh air immediately.[6][7][8][9] If breathing is difficult
or has stopped, provide artificial respiration and seek immediate medical attention.[6][7]

Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes.[6][8][10] Remove contaminated clothing while rinsing.[6][7] Seek medical
attention if irritation persists.

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,
holding the eyelids open.[8][9][10] Remove contact lenses if present and easy to do.[8][10]
Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical
attention.

Spill:
o Evacuate the immediate area.

o If the spill is small and you are trained to handle it, use the chemical spill kit to absorb the
material.

o If the spill is large or you are unsure how to handle it, evacuate the laboratory and contact
your institution's emergency response team.

Il. Disposal Plan

Proper disposal of 6-Fluorohexanal and contaminated materials is crucial to prevent
environmental contamination and ensure regulatory compliance.

1. Waste Segregation:

» Liquid Waste: Collect all liquid waste containing 6-Fluorohexanal in a dedicated, properly
labeled, and sealed container for halogenated organic waste.
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o Solid Waste: All contaminated solid waste (e.g., gloves, bench paper, pipette tips) must be
collected in a separate, labeled container for solid hazardous waste.

2. Labeling:

» All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name
("6-Fluorohexanal”), and the associated hazards (e.g., "Flammable," "Irritant” - assumed).

3. Storage:

o Store waste containers in a designated, well-ventilated, and secondary containment area
away from incompatible materials.

4. Disposal:

o Arrange for the disposal of all hazardous waste through your institution's Environmental
Health and Safety (EH&S) department or a licensed hazardous waste disposal contractor.

lll. Data Presentation

Table 1: Physical and Chemical Properties of 6-Fluorohexanal

Property Value Source

Molecular Formula C6H11FO PubChem[11]

Molecular Weight 118.15 g/mol PubChem[11][12]

CAS Number 373.33-1 ChemicalBook, PubChem[11]

[13]

Note: Further quantitative data such as boiling point, density, and vapor pressure were not
available in the initial search.

Table 2: Recommended Personal Protective Equipment (PPE)
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Body Part PPE Specifications

Chemical splash goggles are

mandatory. A face shield
Eyes/Face Safety Goggles & Face Shield should be worn over the

goggles when there is a

significant splash hazard.[3]

Nitrile gloves are a minimum
requirement for incidental
contact. For prolonged contact,
Hands Chemical-Resistant Gloves consider heavier-duty gloves
such as neoprene or butyl

rubber. Always double-glove.

[3]

A flame-resistant lab coat that
Body Laboratory Coat ) ) )
is fully buttoned is required.[4]

Use a respirator with an
appropriate organic vapor
cartridge if there is a risk of
) ) ) inhalation, even within a fume

Respiratory Respirator (if necessary) ] ] ]
hood, or if engineering controls
are insufficient. Respirator use
requires prior medical

clearance and fit-testing.

Leather or other chemically
Feet Closed-Toed Shoes resistant material is

recommended.

IV. Mandatory Visualizations

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.epa.gov/emergency-response/personal-protective-equipment
https://chemm.hhs.gov/ppe.htm
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://www.youtube.com/watch?v=GjAD83B4JaY
https://www.youtube.com/watch?v=i1D6zpSw_6Q
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.moh.gov.sa/en/HealthAwareness/EducationalContent/Firstaid/Pages/018.aspx
https://ehs.princeton.edu/emergencies-incidents/medical-emergencies-managing-injuries/hazardous-chemical-exposures
https://www.moh.gov.sa/en/HealthAwareness/EducationalContent/Firstaid/Pages/005.aspx
https://www.ummhealth.org/health-library/first-aid-chemical-exposure-0
https://pubchem.ncbi.nlm.nih.gov/compound/Hexanal_-6-fluoro
https://pubchem.ncbi.nlm.nih.gov/compound/3-Fluorohexanal
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB52216361.htm
https://www.benchchem.com/product/b1655487#personal-protective-equipment-for-handling-6-fluorohexanal
https://www.benchchem.com/product/b1655487#personal-protective-equipment-for-handling-6-fluorohexanal
https://www.benchchem.com/product/b1655487#personal-protective-equipment-for-handling-6-fluorohexanal
https://www.benchchem.com/product/b1655487#personal-protective-equipment-for-handling-6-fluorohexanal
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1655487?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1655487?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1655487?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

